Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate are not fully detailed in the search results. The molecular weight is 268.1233 . More specific properties such as melting point, boiling point, and density would need to be determined experimentally .Scientific Research Applications
Synthon Preparation and Medicinal Chemistry
4-Fluoropyrrolidine derivatives are valuable in medicinal chemistry, particularly as dipeptidyl peptidase IV inhibitors. Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate is synthesized via double fluorination of N-protected 4-hydroxyproline, yielding useful intermediates like 4-fluoropyrrolidine-2-carboxamides and -carbonitriles, crucial for medicinal applications (Singh & Umemoto, 2011).
Chiral Auxiliary in Dynamic Kinetic Resolution
This compound serves as an effective chiral auxiliary in dynamic kinetic resolution, particularly in stereoselective alkylation reactions. The use of tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate as a chiral auxiliary has enabled the development of novel methodologies for the preparation of chiral α-alkyl succinic acid derivatives, important building blocks for synthesizing biologically active compounds (Kubo et al., 1997).
Novel Synthesis Methods
New methods have been developed for synthesizing cis-2-fluorocyclopropane-1-carboxylic acid, using tert-butyl acrylate and chloromethyl phenyl sulfoxide. This novel approach involves the initial formation of cis-2-phenylsulfinylcyclopropanecarboxylate, followed by fluorination, desulfonylation, and hydrolysis to yield the final product (Toyota et al., 1996).
Stereochemical Analysis
Determination of absolute configuration is crucial in stereochemistry. The compound has been used to establish the configuration of enantiomers in stereochemical studies, furthering the understanding of molecular structures and reactions (Procopiou et al., 2016).
Advanced Chemical Synthesis
Tert-butyl trans-3-bromo-4-fluoropyrrolidine-1-carboxylate has been used in the synthesis of complex molecules, such as neuropeptide Y antagonists, showcasing its utility in the synthesis of compounds with potential therapeutic applications (Iida et al., 2005).
properties
IUPAC Name |
tert-butyl (3R,4R)-3-bromo-4-fluoropyrrolidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15BrFNO2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5H2,1-3H3/t6-,7-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFICPINAPXXEHE-RNFRBKRXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C(C1)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@H]([C@@H](C1)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801126867 |
Source
|
| Record name | 1-Pyrrolidinecarboxylic acid, 3-bromo-4-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801126867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1818847-67-4 |
Source
|
| Record name | 1-Pyrrolidinecarboxylic acid, 3-bromo-4-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1818847-67-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Pyrrolidinecarboxylic acid, 3-bromo-4-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801126867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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